Cas no 1262411-31-3 (2,2-Dimethyl-3-(oxan-4-yl)propanal)
2,2-Dimethyl-3-(oxan-4-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-3-(oxan-4-yl)propanal
- 2,2-Dimethyl-3-(oxan-4-yl)propanal
-
- Inchi: 1S/C10H18O2/c1-10(2,8-11)7-9-3-5-12-6-4-9/h8-9H,3-7H2,1-2H3
- InChI Key: DBYWZALBVDIRKM-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)CC(C=O)(C)C
Computed Properties
- Exact Mass: 170.130679813 g/mol
- Monoisotopic Mass: 170.130679813 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 170.25
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3
2,2-Dimethyl-3-(oxan-4-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D206386-100mg |
2,2-dimethyl-3-(oxan-4-yl)propanal |
1262411-31-3 | 100mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D206386-500mg |
2,2-dimethyl-3-(oxan-4-yl)propanal |
1262411-31-3 | 500mg |
$ 660.00 | 2022-06-05 | ||
| TRC | D206386-1g |
2,2-dimethyl-3-(oxan-4-yl)propanal |
1262411-31-3 | 1g |
$ 1000.00 | 2022-06-05 | ||
| Enamine | EN300-1218059-0.05g |
2,2-dimethyl-3-(oxan-4-yl)propanal |
1262411-31-3 | 95% | 0.05g |
$252.0 | 2023-07-10 | |
| Enamine | EN300-1218059-0.1g |
2,2-dimethyl-3-(oxan-4-yl)propanal |
1262411-31-3 | 95% | 0.1g |
$376.0 | 2023-07-10 | |
| Enamine | EN300-1218059-0.25g |
2,2-dimethyl-3-(oxan-4-yl)propanal |
1262411-31-3 | 95% | 0.25g |
$538.0 | 2023-07-10 | |
| Enamine | EN300-1218059-0.5g |
2,2-dimethyl-3-(oxan-4-yl)propanal |
1262411-31-3 | 95% | 0.5g |
$847.0 | 2023-07-10 | |
| Enamine | EN300-1218059-1.0g |
2,2-dimethyl-3-(oxan-4-yl)propanal |
1262411-31-3 | 95% | 1.0g |
$1086.0 | 2023-07-10 | |
| Enamine | EN300-1218059-2.5g |
2,2-dimethyl-3-(oxan-4-yl)propanal |
1262411-31-3 | 95% | 2.5g |
$2127.0 | 2023-07-10 | |
| Enamine | EN300-1218059-5.0g |
2,2-dimethyl-3-(oxan-4-yl)propanal |
1262411-31-3 | 95% | 5.0g |
$3147.0 | 2023-07-10 |
2,2-Dimethyl-3-(oxan-4-yl)propanal Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2,2-Dimethyl-3-(oxan-4-yl)propanal
Recent Advances in the Study of 2,2-Dimethyl-3-(oxan-4-yl)propanal (CAS: 1262411-31-3) in Chemical Biology and Pharmaceutical Research
The compound 2,2-Dimethyl-3-(oxan-4-yl)propanal (CAS: 1262411-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from recent peer-reviewed publications, industry reports, and technical documents, ensuring the accuracy and relevance of the content.
Recent studies have highlighted the synthetic versatility of 2,2-Dimethyl-3-(oxan-4-yl)propanal, which serves as a key intermediate in the preparation of various bioactive molecules. Its oxane ring and aldehyde functional group make it a valuable building block for the synthesis of complex heterocyclic compounds. Researchers have developed novel catalytic methods to optimize its production, achieving higher yields and improved purity. These advancements are critical for scaling up production and facilitating further pharmacological investigations.
In terms of biological activity, preliminary in vitro studies have demonstrated that 2,2-Dimethyl-3-(oxan-4-yl)propanal exhibits promising interactions with specific enzyme targets involved in inflammatory pathways. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.
Moreover, the compound's potential applications extend beyond anti-inflammatory therapy. Recent research has explored its role in modulating cellular signaling pathways associated with cancer progression. In particular, 2,2-Dimethyl-3-(oxan-4-yl)propanal has been found to induce apoptosis in certain cancer cell lines, highlighting its potential as an anticancer agent. These findings are supported by molecular docking studies, which reveal favorable binding interactions with key oncogenic targets. However, additional in vivo studies are required to validate these effects and assess the compound's safety profile.
In conclusion, 2,2-Dimethyl-3-(oxan-4-yl)propanal (CAS: 1262411-31-3) represents a promising candidate for further investigation in drug discovery and development. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable tool for chemical biology research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. The ongoing research efforts underscore the compound's potential to contribute to the development of novel therapeutics for inflammatory and oncological diseases.
1262411-31-3 (2,2-Dimethyl-3-(oxan-4-yl)propanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)